Cas no 1697596-82-9 (2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1697596-82-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5758050
• PubChem ID: 130488289
• Update Time: 2025-05-24

2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1697596-82-9
• EN300-1869129
• 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid
• 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H12N2O2/c1-10(2)7(8(10)9(13)14)6-3-4-11-5-12-6/h3-5,7-8H,1-2H3,(H,13,14)
• InChI Key： PFLHWMOHYLDDKU-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CN=CN=2)C1(C)C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1697596-82-9)

2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1697596-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its cyclopropane ring fused with a pyrimidine moiety. The structural uniqueness of this molecule positions it as a promising candidate for further exploration in drug discovery and development.

The structural framework of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted at the 3-position with a pyrimidine group, which is further connected to a carboxylic acid functionality at the 1-position. The presence of the cyclopropane ring introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the pyrimidine moiety is a well-known pharmacophore that is frequently incorporated into biologically active compounds due to its ability to interact with various biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropane scaffold. Cyclopropanes are known for their unique electronic properties and their ability to modulate enzyme activity and receptor binding. The incorporation of a pyrimidine group into such structures can further enhance their biological activity by providing additional interaction points with biological targets. This combination has led to the investigation of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid as a potential lead compound for various therapeutic applications.

One of the most compelling aspects of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carboxylic acid group at the 1-position can be readily modified through various chemical reactions, such as esterification or amidation, allowing for the creation of derivatives with tailored biological properties. Furthermore, the pyrimidine moiety can serve as a linker or anchor point for further functionalization, enabling the design of molecules with enhanced specificity and potency.

Recent studies have begun to explore the biological activity of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid and its derivatives. Preliminary investigations suggest that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to inflammatory and metabolic diseases. The rigid cyclopropane ring is thought to contribute to its binding affinity by optimizing interactions with target proteins, while the pyrimidine group provides additional hydrogen bonding opportunities. These findings have prompted further research into optimizing this scaffold for therapeutic use.

The synthesis of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for chemists working in medicinal chemistry. The cyclopropane ring is notoriously difficult to functionalize due to its strain and reactivity, but modern synthetic methodologies have made significant strides in addressing these issues. Advances in transition metal-catalyzed reactions and organometallic chemistry have enabled more efficient and selective constructions of complex cyclopropanes. These techniques have been instrumental in accessing derivatives of 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid with improved pharmacological profiles.

In conclusion, 2,2-Dimethyl-3-(pyrimidin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 1697596-82-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for further exploration as a lead compound or intermediate in drug development. With ongoing studies uncovering its potential biological activities and synthetic accessibility improving through advanced chemical methodologies, this compound is poised to play a significant role in future therapeutic advancements.